3-CYANOBENZYL-D6 BROMIDE
3-CYANOBENZYL-D6 BROMIDE
Brand Name:
Vulcanchem
CAS No.:
1219802-21-7
VCID:
VC0088054
InChI:
InChI=1S/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2/i1D,2D,3D,4D,5D2
SMILES:
C1=CC(=CC(=C1)CBr)C#N
Molecular Formula:
C8H6BrN
Molecular Weight:
202.084
3-CYANOBENZYL-D6 BROMIDE
CAS No.: 1219802-21-7
Main Products
VCID: VC0088054
Molecular Formula: C8H6BrN
Molecular Weight: 202.084
| CAS No. | 1219802-21-7 |
|---|---|
| Product Name | 3-CYANOBENZYL-D6 BROMIDE |
| Molecular Formula | C8H6BrN |
| Molecular Weight | 202.084 |
| IUPAC Name | 3-[bromo(dideuterio)methyl]-2,4,5,6-tetradeuteriobenzonitrile |
| Standard InChI | InChI=1S/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2/i1D,2D,3D,4D,5D2 |
| Standard InChIKey | CVKOOKPNCVYHNY-NVSFMWKBSA-N |
| SMILES | C1=CC(=CC(=C1)CBr)C#N |
| Synonyms | 3-CYANOBENZYL-D6 BROMIDE |
| Last Modified | Aug 20 2021 |
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